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Compound of Interest

Compound Name: Fumaric acid-d2

Cat. No.: B051780

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the isotopic purity of Fumaric acid-
d2 (Dideuterated fumaric acid). It is intended for researchers, scientists, and professionals in
drug development who utilize stable isotope-labeled compounds in their work. This document
details the specifications of commercially available Fumaric acid-d2, outlines the analytical

methodologies for determining its isotopic purity, and presents its application in metabolic
research.

Quantitative Data on Isotopic Purity

The isotopic purity of Fumaric acid-d2 is a critical parameter for its use as an internal standard
in mass spectrometry, a tracer in metabolic studies, and in deuterium metabolic imaging (DMI).
The data presented below is a summary from various commercial suppliers.

© 2025 BenchChem. All rights reserved. 1/8 Tech Support


https://www.benchchem.com/product/b051780?utm_src=pdf-interest
https://www.benchchem.com/product/b051780?utm_src=pdf-body
https://www.benchchem.com/product/b051780?utm_src=pdf-body
https://www.benchchem.com/product/b051780?utm_src=pdf-body
https://www.benchchem.com/product/b051780?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b051780?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGH@ Foundational & Exploratory

Check Availability & Pricing

Parameter Specification Source(s)
(2E)-2-Butenedioic acid-d2; [Cambridge Isotope

Synonyms trans-1,2-Ethylenedicarboxylic Laboratories, Inc., Sigma-
acid-d2 Aldrich]

[Cambridge Isotope
Linear Formula HOOC-CD=CD-COOH Laboratories, Inc., Sigma-
Aldrich]

[Cambridge Isotope
CAS Number 24461-32-3 Laboratories, Inc., Sigma-
Aldrich]

[Cambridge Isotope
Molecular Weight 118.08 g/mol Laboratories, Inc., Sigma-
Aldrich]

[Cambridge Isotope
Isotopic Purity (D atom %) 98% Laboratories, Inc., Sigma-
Aldrich]

[Cambridge Isotope
Chemical Purity >98% Laboratories, Inc., Sigma-
Aldrich]

Experimental Protocols for Isotopic Purity
Determination

The determination of the isotopic purity of deuterated compounds such as Fumaric acid-d2 is
primarily accomplished using two powerful analytical techniques: Nuclear Magnetic Resonance
(NMR) Spectroscopy and Mass Spectrometry (MS). A combination of these methods provides a
comprehensive analysis of both isotopic enrichment and structural integrity.[1]

Nuclear Magnetic Resonance (NMR) Spectroscopy

Quantitative NMR (QNMR) is a precise method for determining the isotopic purity of deuterated
compounds by measuring the residual proton signals.[2][3]
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Objective: To quantify the deuterium enrichment at the olefinic positions of Fumaric acid-d2
using *H NMR.

Methodology:
e Sample Preparation:

o Accurately weigh a known amount of Fumaric acid-d2 and a certified internal standard
(e.g., maleic acid or 3-(trimethylsilyl)propionic-2,2,3,3-d4 acid sodium salt (TSP)) into a
vial.[4]

o Dissolve the mixture in a known volume of a deuterated solvent (e.g., D20).
o NMR Data Acquisition:
o Acquire a *H NMR spectrum on a high-field NMR spectrometer (e.g., 500 MHz or higher).
o Key Parameters for Quantitative Analysis:
» Pulse Angle: A 90° pulse should be used for accurate quantification.

» Relaxation Delay (d1): This is a critical parameter and should be set to at least 5 times
the longest spin-lattice relaxation time (T1) of the protons of interest to ensure complete
relaxation between scans.[5] For fumaric acid, the T1 can be around 10.8 seconds,
necessitating a long relaxation delay.[4]

» Number of Scans: Sufficient scans should be acquired to obtain a high signal-to-noise
ratio for the small residual proton signal.

» Data Processing and Analysis:

o Process the NMR spectrum, including Fourier transformation, phase correction, and
baseline correction.

o Integrate the area of the residual *H signal of Fumaric acid-d2 and the signal of the
internal standard.
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o The isotopic purity is calculated by comparing the integral of the residual proton signal in
the deuterated compound to the integral of the known internal standard.

Mass Spectrometry (MS)

High-resolution mass spectrometry (HR-MS), often coupled with liquid chromatography (LC-
MS), is a highly sensitive technique for determining the isotopic distribution of a labeled
compound.[6][7]

Objective: To determine the isotopic distribution and confirm the isotopic enrichment of
Fumaric acid-d2.

Methodology:
e Sample Preparation:

o Prepare a dilute solution of Fumaric acid-d2 in a suitable solvent (e.g., acetonitrile/water).
e LC-MS Data Acquisition:

o Inject the sample into an LC-MS system equipped with a high-resolution mass
spectrometer (e.g., Time-of-Flight (TOF) or Orbitrap).

o Chromatography: Use a suitable column (e.g., a C18 or a mixed-mode column) to
separate fumaric acid from any potential impurities.[8]

o Mass Spectrometry:

» |onization Mode: Electrospray ionization (ESI) in negative ion mode is typically used for
organic acids.

» Mass Range: Scan a mass range that includes the molecular ions of the different
isotopologues of fumaric acid.

» Resolution: Operate the mass spectrometer at a high resolution to resolve the isotopic
peaks.

o Data Processing and Analysis:
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o Extract the mass spectrum for the chromatographic peak corresponding to fumaric acid.

o Determine the relative abundance of the molecular ion peaks for the different
isotopologues (dO, d1, d2).

o The isotopic purity is calculated from the relative intensities of these peaks, often after
correcting for the natural abundance of 13C.[9]

Applications in Metabolic Research and
Visualization

Fumaric acid-d2 is a valuable tracer for studying cellular metabolism, particularly the
Tricarboxylic Acid (TCA) cycle and related pathways. One of its significant applications is in
Deuterium Metabolic Imaging (DMI), a non-invasive technique to monitor metabolic processes
in vivo.[10][11]

Fumaric Acid in the Tricarboxylic Acid (TCA) Cycle

Fumarate is a key intermediate in the TCA cycle, a central metabolic hub for energy production.
[12][13] The conversion of fumarate to malate is catalyzed by the enzyme fumarase.
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Fumaric acid-d2 in the TCA cycle.

Experimental Workflow: Deuterium Metabolic Imaging
for Cell Death Detection

A significant application of Fumaric acid-d2 is in monitoring tumor cell death.[14][15] In
necrotic or dying cells, the conversion of fumarate to malate is increased. This can be detected
in vivo using Deuterium Magnetic Resonance Spectroscopy (dMRS) and Imaging (DMI).
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Workflow for cell death detection using Fumaric acid-d2.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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